4-(4,5-Diphenyl-1H-imidazol-2-yl)benzoic Acid

• CAS No.: 5496-35-5
• Product Name: 4-(4,5-Diphenyl-1H-imidazol-2-yl)benzoic Acid
• Molecular Formula: C22H16N2O2
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 4-(4,5-diphenyl-1H-imidazol-2-yl)benzoic acid
• Standard InChI: InChI=1S/C22H16N2O2/c25-22(26)18-13-11-17(12-14-18)21-23-19(15-7-3-1-4-8-15)20(24-21)16-9-5-2-6-10-16/h1-14H,(H,23,24)(H,25,26)
• Standard InChIKey: BCXPNUSETAZHEQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=C(C=C3)C(=O)O)C4=CC=CC=C4
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=C(C=C3)C(=O)O)C4=CC=CC=C4
• Appearance: Solid powder
• Description: I-XW-053 is a capsid targeted inhibitor of HIV-1 replication.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2(4-carboxyphenyl)-4,5-diphenylimidazole; 2(p-carboxyphenyl)-4,5-diphenylimidazole
• Reference: 1: Kortagere S, Xu JP, Mankowski MK, Ptak RG, Cocklin S. Structure-activity relationships of a novel capsid targeted inhibitor of HIV-1 replication. J Chem Inf Model. 2014 Nov 24;54(11):3080-90. doi: 10.1021/ci500437r. Epub 2014 Oct 28. PubMed PMID: 25302989; PubMed Central PMCID: PMC4245176.; 2: Kortagere S, Madani N, Mankowski MK, Schön A, Zentner I, Swaminathan G, Princiotto A, Anthony K, Oza A, Sierra LJ, Passic SR, Wang X, Jones DM, Stavale E, Krebs FC, Martín-García J, Freire E, Ptak RG, Sodroski J, Cocklin S, Smith AB 3rd. Inhibiting early-stage events in HIV-1 replication by small-molecule targeting of the HIV-1 capsid. J Virol. 2012 Aug;86(16):8472-81. doi: 10.1128/JVI.05006-11. Epub 2012 May 30. PubMed PMID: 22647699; PubMed Central PMCID: PMC3421734.
• PubChem Compound: 192811
• Last Modified: Nov 11 2021